Cas no 438191-85-6 (4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl chloride)

• Product Name: 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl chloride
• CAS No: 438191-85-6
• MF: C₁₁H₁₄ClNO₃S
• MW: 275.751760959625
• CID: 5693117
• PubChem ID: 42920713
• Update Time: 2025-05-19

4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7424317
• 4-(2,2-dimethylpropanamido)benzene-1-sulfonylchloride
• 438191-85-6
• 4-(2,2-dimethylpropanoylamino)benzenesulfonyl chloride
• AKOS000200519
• 4-(2,2-dimethylpropanamido)benzene-1-sulfonyl chloride
• EN300-22783
• 4-[(2,2-dimethylpropanoyl)amino]benzenesulfonyl chloride
• Z147647164
• Benzenesulfonyl chloride, 4-[(2,2-dimethyl-1-oxopropyl)amino]-
• 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl chloride

• Inchi： 1S/C11H14ClNO3S/c1-11(2,3)10(14)13-8-4-6-9(7-5-8)17(12,15)16/h4-7H,1-3H3,(H,13,14)
• InChI Key： BSWWNBRWXMIKLR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(C(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 275.0382922g/mol
• Monoisotopic Mass: 275.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 434.3±28.0 °C(Predicted)
• pka: 13.75±0.70(Predicted)

Additional information on 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl chloride

4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 438191-85-6, commonly referred to as 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted benzene ring and a bulky amide substituent. The sulfonyl chloride functional group is particularly reactive, making this compound a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride in the development of novel drug delivery systems. Researchers have demonstrated that the compound's bulky amide substituent can significantly influence the solubility and bioavailability of drugs when used as a precursor in medicinal chemistry. This has led to increased interest in its application as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, the preparation of 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride typically involves a multi-step process that begins with the sulfonation of an aromatic ring followed by substitution reactions to introduce the amide group. The use of sulfur-based reagents and precise control over reaction conditions are critical to achieving high yields and maintaining the integrity of the sulfonyl chloride functionality. Recent advancements in catalytic methods have further optimized this synthesis pathway, enabling more efficient and environmentally friendly production processes.

The chemical properties of 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride are heavily influenced by its functional groups. The sulfonyl chloride group is highly electrophilic, making it prone to nucleophilic attack. This reactivity is exploited in various coupling reactions, such as those involving amines or alcohols, to form stable sulfonamides or sulfonate esters. The presence of the bulky amide substituent also imparts steric hindrance, which can be advantageous in controlling the regioselectivity of reactions or stabilizing specific conformations in molecular design.

From an applications perspective, 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride has found utility in the synthesis of advanced polymers and high-performance materials. For instance, researchers have utilized this compound as a monomer precursor in the development of thermally stable polymers for aerospace applications. The ability to tailor the physical properties of these materials through precise control over the substitution pattern on the benzene ring has opened new avenues for material innovation.

In addition to its role in materials science, this compound has also been explored for its potential in agrochemical development. Studies have shown that derivatives of 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride can exhibit potent pesticidal activity against various agricultural pests. The development of these compounds relies heavily on understanding their interaction with biological systems and optimizing their bioavailability while minimizing environmental impact.

From a safety standpoint, handling 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride requires careful consideration due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling and storage to prevent exposure to skin or eyes. Additionally, storage conditions should be controlled to avoid moisture or incompatible substances that could lead to unintended reactions.

In conclusion, 4-(2,2-Dimethylpropanamido)benzene-1-sulfonyl Chloride stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in modern chemical synthesis. As research continues to uncover new opportunities for its use, this compound is poised to play an increasingly important role in advancing both scientific discovery and industrial innovation.